molecular formula C11H22FO5P B8412532 Ethyl 2-(diethoxyphosphoryl)-5-fluoropentanoate

Ethyl 2-(diethoxyphosphoryl)-5-fluoropentanoate

Cat. No.: B8412532
M. Wt: 284.26 g/mol
InChI Key: ASINXCHHENUSKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(diethoxyphosphoryl)-5-fluoropentanoate is a useful research compound. Its molecular formula is C11H22FO5P and its molecular weight is 284.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H22FO5P

Molecular Weight

284.26 g/mol

IUPAC Name

ethyl 2-diethoxyphosphoryl-5-fluoropentanoate

InChI

InChI=1S/C11H22FO5P/c1-4-15-11(13)10(8-7-9-12)18(14,16-5-2)17-6-3/h10H,4-9H2,1-3H3

InChI Key

ASINXCHHENUSKY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(CCCF)P(=O)(OCC)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (2.72 g, 60% on mineral oil, 68.0 mmol) was washed several times with hexanes under an nitrogen atmosphere and was then suspended in dry THF (60 mL). Ethyl (diethoxyphosphoryl)acetate (13.3 g, 59.1 mmol) was added dropwise within 20 min at r.t. as a solution in dry THF (20 mL). After stirring for 2 h at r.t. 1-bromo-3-fluoropropane (10.0 g, 70.9 mmol) was added and the mixture was heated to reflux for 14 h. The mixture was then cooled to r.t. and the reaction was quenched by addition of sat. aq. ammonium chloride solution (50 mL). The mixture was extracted with ethyl acetate (3×50 mL) and the combined organic layers were washed with brine and dried over sodium sulphate. After evaporation of the solvent under reduced pressure the crude product was purified by column chromatography (silica, hexanes/ethyl acetate gradient).
Quantity
2.72 g
Type
reactant
Reaction Step One
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
13.3 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
10 g
Type
reactant
Reaction Step Three
Name
Quantity
60 mL
Type
solvent
Reaction Step Four

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